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Compound of Interest

Compound Name: 3-(Pyridin-2-yl)propanenitrile

Cat. No.: B1317712

Essential Safety and Handling Guide for 3-
(Pyridin-2-yl)propanenitrile

Researchers, scientists, and drug development professionals must prioritize safety when
handling chemical compounds. This guide provides immediate, essential safety and logistical
information for handling 3-(Pyridin-2-yl)propanenitrile (CAS Number: 35549-47-4).

Important Notice: A complete Safety Data Sheet (SDS) for 3-(Pyridin-2-yl)propanenitrile is
not publicly available through standard databases. The information provided here is based on
the limited hazard information available and general knowledge of related chemical classes
(nitriles and pyridines). It is imperative to obtain a substance-specific SDS from your chemical
supplier before handling this compound. The supplier's SDS will have the most accurate and
comprehensive safety information.

Hazard Summary

Based on available supplier information, 3-(Pyridin-2-yl)propanenitrile is classified with the
following hazard:

e GHSO07: Exclamation mark
¢ Signal Word: Warning

e Hazard Statement: H302: Harmful if swallowed[1].
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Nitrile compounds can be toxic if swallowed, inhaled, or absorbed through the skin. Pyridine

and its derivatives can be irritating to the skin, eyes, and respiratory tract. Therefore, it is

prudent to handle this compound with care to avoid all routes of exposure.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper PPE and engineering controls are critical to minimize exposure when handling 3-

(Pyridin-2-yl)propanenitrile.

Control/PPE

Specification

Purpose

Engineering Controls

Chemical Fume Hood

To minimize inhalation of any
dust or aerosols, especially
when weighing or transferring

the solid compound.

Eye Protection

Tight-sealing safety goggles or
a face shield.

To protect against any

splashes or dust.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact.
Gloves should be inspected
before use and changed

immediately if contaminated.

Body Protection

Laboratory coat.

To protect personal clothing

from contamination.

Respiratory Protection

Not generally required if
handled in a fume hood. If
aerosols or dust may be
generated outside of a fume
hood, a NIOSH-approved
respirator with an appropriate

cartridge should be used.

To prevent inhalation.
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Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Pre-Handling:

» Read and understand the supplier-provided Safety Data Sheet (SDS) thoroughly.

e Ensure a chemical fume hood is available and functioning correctly.

o Prepare all necessary equipment (spatulas, weigh boats, containers) within the fume hood.
» Put on all required Personal Protective Equipment (PPE) before entering the handling area.
e Have a spill kit and emergency contact information readily accessible.

2. Handling the Compound:

o Perform all manipulations of the solid compound, including weighing and transfer, within a
certified chemical fume hood to prevent inhalation of dust.

» Use appropriate tools (e.g., spatula) to handle the solid. Avoid creating dust.

o Keep the container of 3-(Pyridin-2-yl)propanenitrile tightly closed when not in use.

e Avoid contact with skin and eyes. If contact occurs, follow the first-aid procedures outlined
below.

e Do not eat, drink, or smoke in the laboratory.

3. Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area[2].
o Store away from incompatible materials such as strong oxidizing agents.
e The storage area should be clearly labeled.

Emergency and Disposal Plans

1. Spill Procedures:

o Small Spills:

« |If a small amount of solid is spilled, carefully sweep it up with a brush and dustpan, avoiding
dust generation.

o Place the spilled material into a sealed container for proper waste disposal.

o Clean the spill area with an appropriate solvent and then with soap and water.

o Large Spills:

o Evacuate the area and prevent entry.
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» Alert your institution's environmental health and safety (EHS) department immediately.
» Do not attempt to clean up a large spill without proper training and equipment.

2. First-Aid Measures:

 If Swallowed:

» Rinse mouth with water.

e Do NOT induce vomiting.

o Seek immediate medical attention and show the SDS to the medical personnel[3].

e If on Skin:

e Immediately remove contaminated clothing.

o Wash the affected area with plenty of soap and water for at least 15 minutes.

» Seek medical attention if irritation persists.

e Ifin Eyes:

» Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.

e Remove contact lenses if present and easy to do.

o Seek immediate medical attention[3].

e If Inhaled:

e Move the person to fresh air.

« If not breathing, give artificial respiration.

o Seek medical attention[3].

3. Disposal Plan:

o Dispose of waste 3-(Pyridin-2-yl)propanenitrile and any contaminated materials (e.g.,
gloves, weigh boats, paper towels) in accordance with all local, state, and federal
regulations.

o Chemical waste should be collected in a designated, labeled, and sealed container.

» Do not dispose of this chemical down the drain or in the general trash.

o Contact your institution's EHS department for specific disposal procedures.

Workflow for Handling 3-(Pyridin-2-yl)propanenitrile
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Caption: Safe handling workflow for 3-(Pyridin-2-yl)propanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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